Cas no 2098010-53-6 (6-cyclohexyl-1-ethyl-1H-imidazo[1,2-b]pyrazole)

• Product Name: 6-cyclohexyl-1-ethyl-1H-imidazo[1,2-b]pyrazole
• CAS No: 2098010-53-6
• MF: C₁₃H₁₉N₃
• MW: 217.310062646866
• CID: 5727353
• PubChem ID: 121214877
• Update Time: 2025-07-23

6-cyclohexyl-1-ethyl-1H-imidazo[1,2-b]pyrazole Chemical and Physical Properties

Names and Identifiers

• F2198-7617
• AKOS026725455
• 6-cyclohexyl-1-ethylimidazo[1,2-b]pyrazole
• 2098010-53-6
• 6-cyclohexyl-1-ethyl-1H-imidazo[1,2-b]pyrazole
• 1H-Imidazo[1,2-b]pyrazole, 6-cyclohexyl-1-ethyl-

• Inchi： 1S/C13H19N3/c1-2-15-8-9-16-13(15)10-12(14-16)11-6-4-3-5-7-11/h8-11H,2-7H2,1H3
• InChI Key： ISSBBRGZJRWABJ-UHFFFAOYSA-N
• SMILES： N12C=CN(CC)C1=CC(C1CCCCC1)=N2

Computed Properties

• Exact Mass: 217.157897619g/mol
• Monoisotopic Mass: 217.157897619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 22.2Ų

Experimental Properties

• Density: 1.19±0.1 g/cm3(Predicted)
• pka: 4.85±0.40(Predicted)

Additional information on 6-cyclohexyl-1-ethyl-1H-imidazo[1,2-b]pyrazole

Professional Introduction to Compound with CAS No. 2098010-53-6 and Product Name: 6-cyclohexyl-1-ethyl-1H-imidazo[1,2-b]pyrazole

The compound identified by the CAS number 2098010-53-6 and the product name 6-cyclohexyl-1-ethyl-1H-imidazo[1,2-b]pyrazole represents a significant area of interest in the field of pharmaceutical chemistry and medicinal research. This heterocyclic compound, featuring a fused imidazole and pyrazole ring system, has garnered attention due to its structural complexity and potential biological activities. The presence of a cyclohexyl substituent at the 6-position and an ethyl group at the 1-position contributes to its unique chemical properties, making it a promising candidate for further exploration in drug discovery.

In recent years, the development of novel heterocyclic compounds has been a cornerstone in the quest for effective therapeutic agents. The imidazo[1,2-b]pyrazole scaffold is particularly noteworthy, as it has been extensively studied for its role in various biological processes. This particular derivative, 6-cyclohexyl-1-ethyl-1H-imidazo[1,2-b]pyrazole, exhibits intriguing pharmacological profiles that have sparked considerable interest among researchers. The cyclohexyl group enhances the lipophilicity of the molecule, potentially improving its membrane permeability, while the ethyl group may influence its binding affinity to biological targets.

One of the most compelling aspects of this compound is its potential as an inhibitor of key enzymes involved in inflammatory pathways. Recent studies have highlighted the importance of modulating these pathways in the treatment of chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The imidazo[1,2-b]pyrazole core is known to interact with various enzymes and receptors, making it a versatile scaffold for drug design. The specific substitution pattern in 6-cyclohexyl-1-ethyl-1H-imidazo[1,2-b]pyrazole may confer selectivity for certain targets, thereby minimizing off-target effects.

Moreover, the compound's structural features suggest potential applications in antiviral and anticancer therapies. The fused ring system provides a stable framework that can be further modified to enhance binding interactions with viral proteases or cancer-related kinases. Preliminary computational studies have indicated that this derivative may exhibit inhibitory activity against several enzymes implicated in viral replication and tumor growth. These findings are particularly exciting given the ongoing global health challenges that necessitate the development of novel antiviral and anticancer agents.

Experimental validation of these hypotheses is currently underway in several research laboratories. In vitro assays are being conducted to assess the compound's efficacy against relevant biological targets. Additionally, cell-based models are being utilized to evaluate its potential therapeutic effects in more complex biological systems. The integration of computational chemistry with experimental methodologies has enabled researchers to accelerate the drug discovery process significantly. This interdisciplinary approach has been instrumental in identifying promising candidates like 6-cyclohexyl-1-ethyl-1H-imidazo[1,2-b]pyrazole for further development.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to construct the heterocyclic core efficiently. The introduction of the cyclohexyl and ethyl substituents is achieved through selective functionalization strategies that preserve the integrity of the sensitive imidazole and pyrazole rings. These synthetic advancements have not only facilitated access to this compound but also provided insights into scalable production methods for other related derivatives.

As our understanding of biological mechanisms continues to evolve, so does our ability to design molecules that interact with precision at the molecular level. The case of 6-cyclohexyl-1-ethyl-1H-imidazo[1,2-b]pyrazole underscores the importance of structural diversity in drug discovery. By exploring different substitution patterns and functional groups, chemists can fine-tune the pharmacological properties of heterocyclic compounds to meet specific therapeutic needs. This compound serves as a testament to the power of medicinal chemistry in addressing complex diseases through innovative molecular design.

In conclusion, 6-cyclohexyl-1-ethyl-1H-imidazo[1,2-b]pyrazole, identified by CAS number 2098010-53-6, represents a promising candidate for further development in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive target for future studies aimed at developing novel therapeutic agents. As research progresses, it is expected that this compound will contribute significantly to our understanding of disease mechanisms and provide new avenues for treatment strategies.